Cas no 1512151-07-3 (2,6-dichloro-4-nitrophenyl chloroformate)

• Product Name: 2,6-dichloro-4-nitrophenyl chloroformate
• CAS No: 1512151-07-3
• MF: C₇H₂Cl₃NO₄
• MW: 270.454079151154
• CID: 6614701
• PubChem ID: 23036561
• Update Time: 2025-08-05

2,6-dichloro-4-nitrophenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• 2,6-dichloro-4-nitrophenyl chloroformate
• SCHEMBL10384449
• EN300-1612340
• 1512151-07-3
• QWFPBWRLIBYZPX-UHFFFAOYSA-N
• AKOS020226773

• Inchi： 1S/C7H2Cl3NO4/c8-4-1-3(11(13)14)2-5(9)6(4)15-7(10)12/h1-2H
• InChI Key： QWFPBWRLIBYZPX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1OC(=O)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 268.904941g/mol
• Monoisotopic Mass: 268.904941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 72.1Ų

Additional information on 2,6-dichloro-4-nitrophenyl chloroformate

Professional Introduction to 2,6-dichloro-4-nitrophenyl chloroformate (CAS No. 1512151-07-3)

2,6-dichloro-4-nitrophenyl chloroformate, identified by the Chemical Abstracts Service Number (CAS No.) 1512151-07-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including the presence of both chloroformate and nitro functional groups, make it a versatile building block for further chemical modifications.

The significance of 2,6-dichloro-4-nitrophenyl chloroformate lies in its utility as a precursor in the synthesis of phenolic derivatives, which are widely explored for their pharmacological properties. Recent advancements in medicinal chemistry have highlighted its role in the development of inhibitors targeting specific enzymatic pathways. For instance, studies have demonstrated its application in generating compounds that modulate kinases and other signaling proteins, which are pivotal in treating chronic diseases such as cancer and inflammatory disorders.

In the realm of agrochemicals, 2,6-dichloro-4-nitrophenyl chloroformate has been utilized to synthesize novel herbicides and fungicides. The chloroformate moiety allows for easy introduction of amine or alcohol groups, enabling the creation of molecules with enhanced biological activity. Current research is focusing on optimizing its derivatives to improve selectivity and reduce environmental impact, aligning with global trends toward sustainable agriculture.

The chemical properties of 2,6-dichloro-4-nitrophenyl chloroformate make it an attractive candidate for further functionalization. The nitro group can be reduced to an amine, or undergo nucleophilic substitution reactions, while the chloroformate group is highly reactive toward nucleophiles, facilitating the formation of esters or amides. These reactivities have been exploited in multi-step synthetic routes to complex molecules with diverse applications.

Recent publications have explored the use of 2,6-dichloro-4-nitrophenyl chloroformate in combinatorial chemistry libraries. By systematically varying reaction conditions and coupling partners, researchers have been able to generate large collections of novel compounds for high-throughput screening. This approach has led to the discovery of several lead candidates with promising pharmacological profiles. The compound's stability under various reaction conditions further enhances its appeal as a synthetic intermediate.

The synthesis of 2,6-dichloro-4-nitrophenyl chloroformate itself involves precise control over reaction parameters to ensure high yield and purity. Typically, it is prepared through the nitration and chlorination of an appropriate aromatic precursor followed by conversion to the chloroformate ester. Advances in catalytic methods have improved the efficiency of these transformations, reducing waste and energy consumption.

In conclusion, 2,6-dichloro-4-nitrophenyl chloroformate (CAS No. 1512151-07-3) is a multifaceted compound with broad applications in pharmaceutical and agrochemical research. Its unique reactivity and structural features make it an invaluable tool for synthetic chemists seeking to develop innovative molecular architectures. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is likely to grow.